Cas no 99358-13-1 ((2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid)
99358-13-1 structure
Product Name:(2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid
CAS No:99358-13-1
MF:C9H9NO4
MW:195.172062635422
CID:1992128
PubChem ID:5708252
Update Time:2025-04-21
(2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid
- (E)-2-ACETYLAMINO-3-FURAN-2-YL-ACRYLIC ACID
- 99358-13-1
- 2-Acetamido-3-(furan-2-yl)acrylic acid
- (Z)-2-acetamido-3-(furan-2-yl)acrylic acid
- 89908-19-0
-
- Inchi: 1S/C9H9NO4/c1-6(11)10-8(9(12)13)5-7-3-2-4-14-7/h2-5H,1H3,(H,10,11)(H,12,13)/b8-5-
- InChI Key: LIVOBOQBRTUTLV-YVMONPNESA-N
- SMILES: O1C=CC=C1/C=C(/C(=O)O)\NC(C)=O
Computed Properties
- Exact Mass: 195.05315777Da
- Monoisotopic Mass: 195.05315777Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.331
- Boiling Point: 438.3°C at 760 mmHg
- Flash Point: 218.9°C
- Refractive Index: 1.579
(2E)-2-(acetylamino)-3-(furan-2-yl)prop-2-enoic acid Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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